![molecular formula C25H20N2O3S B2418987 Ethyl 4-phenyl-2-[(4-phenylbenzoyl)amino]-1,3-thiazole-5-carboxylate CAS No. 326017-60-1](/img/structure/B2418987.png)
Ethyl 4-phenyl-2-[(4-phenylbenzoyl)amino]-1,3-thiazole-5-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “Ethyl 4-phenyl-2-[(4-phenylbenzoyl)amino]-1,3-thiazole-5-carboxylate” has been described in the literature . For instance, the reaction of 4-amino-5-((4-(bis(4-fluorophenyl)methyl)piperazin-1-yl)methyl)-4H-1,2,4-triazole-3-thiol with benzyl bromide gave a related compound in 72% yield .Scientific Research Applications
Synthesis and Reactions
Research has explored the synthesis and reactions of this compound. For instance, it reacts with activated iron(III) oxide and acetyl chloride to produce 1-([1,1’-biphenyl]-4-yl)ethan-1-one . Further investigations into its reactivity and functionalization are warranted.
Chemoselective Hydrolysis
Lipase-catalyzed chemoselective hydrolysis of biphenyl esters containing free hydroxyl groups at the core moiety has been studied. While not directly related to our compound, understanding such reactions sheds light on potential applications .
Mechanism of Action
Mode of Action
The compound’s structure suggests it may interact with its targets through non-covalent interactions such as hydrogen bonding, dipole-dipole interactions, and van der waals forces .
Biochemical Pathways
Without specific target identification, it’s challenging to definitively state which biochemical pathways ethyl 2-([1,1’-biphenyl]-4-ylcarboxamido)-4-phenylthiazole-5-carboxylate affects. Given its structure, it’s plausible that it could influence pathways involving aromatic compounds .
Pharmacokinetics
The compound’s structure suggests it may have good bioavailability due to its aromatic nature and the presence of functional groups that could enhance solubility .
Result of Action
Based on its structure, it’s possible that it could interact with cellular targets and potentially influence cellular processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of ethyl 2-([1,1’-biphenyl]-4-ylcarboxamido)-4-phenylthiazole-5-carboxylate. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
ethyl 4-phenyl-2-[(4-phenylbenzoyl)amino]-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O3S/c1-2-30-24(29)22-21(19-11-7-4-8-12-19)26-25(31-22)27-23(28)20-15-13-18(14-16-20)17-9-5-3-6-10-17/h3-16H,2H2,1H3,(H,26,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSKZQXYELGYXCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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